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This document provides a detailed overview of the steps involved in processing audio-

magnetotelluric (AMT) data, from initial data acquisition to the final subsurface resistivity model.

The protocols outlined below are intended to serve as a guide for researchers and scientists in

obtaining high-quality and reliable results from AMT surveys.

Introduction to Audio-Magnetotelluric (AMT) Data
The audio-magnetotelluric (AMT) method is a passive electromagnetic geophysical technique

used to determine the electrical resistivity distribution of the subsurface. It utilizes naturally

occurring electromagnetic signals, primarily from worldwide lightning activity (sferics), as its

source. By measuring the orthogonal components of the electric and magnetic fields at the

Earth's surface over a range of frequencies (typically 1 Hz to 20 kHz), the impedance of the

Earth can be calculated. This impedance is then used to infer the subsurface resistivity

structure, providing valuable information for various applications, including mineral exploration,

groundwater mapping, and geothermal resource assessment.

The processing of AMT data is a critical step in obtaining a meaningful geological interpretation.

The primary goal is to enhance the signal-to-noise ratio and accurately estimate the

magnetotelluric impedance tensor, which relates the electric and magnetic field components.
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Data Acquisition
The quality of the final resistivity model is fundamentally dependent on the quality of the

acquired data. A typical AMT data acquisition setup involves the deployment of electric and

magnetic field sensors.

Methodology:

Site Selection: Choose a survey area with minimal cultural electromagnetic noise (e.g.,

power lines, pipelines, fences).

Sensor Deployment:

Electric Field (E-field): Two pairs of non-polarizing electrodes are placed in the ground,

typically in a cross-configuration, to measure the horizontal electric field components (Ex

and Ey). The dipole lengths can range from 20 to 100 meters.

Magnetic Field (H-field): Three induction coil magnetometers are installed to measure the

two horizontal (Hx and Hy) and the vertical (Hz) magnetic field components. The coils

must be precisely oriented (North-South, East-West, and vertical) and leveled.

Data Logger: The sensors are connected to a data acquisition unit that digitizes and records

the time-series data.

Remote Reference (Optional but Recommended): To mitigate the effects of local,

uncorrelated noise, a second set of magnetic field sensors can be deployed at a remote

reference site, typically several kilometers away from the primary survey area. The remote

reference data is recorded synchronously with the local data.[1]

Table 1: Typical Data Acquisition Parameters for AMT Surveys[2][3][4]
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Parameter Typical Value/Range Notes

Frequency Band 1 Hz - 10,400 Hz

The specific range depends on

the survey objectives and

target depth.

Sampling Rate 24,000 Hz or higher

Must be at least twice the

highest frequency of interest

(Nyquist theorem).

Recording Time 15 - 60 minutes per station

Longer recording times can

improve signal-to-noise ratio,

especially in noisy areas.

E-field Dipole Length 20 - 100 meters

Longer dipoles can increase

the signal strength but may

average over smaller-scale

features.

Station Interval 50 - 500 meters

The interval depends on the

desired resolution and the

scale of the geological targets.

Time-Series Data Processing
Raw AMT time-series data are often contaminated with various types of noise. The initial

processing steps aim to prepare the data for frequency domain analysis.

Methodology:

Data Segmentation: The continuous time-series data is divided into shorter segments or

windows.

Tapering: A window function (e.g., Hanning, Hamming) is applied to each segment to reduce

spectral leakage that can occur during the subsequent Fourier transform.[5][6] This is

achieved by tapering the beginning and end of each segment to zero.

Detrending: Linear trends within the data segments are removed to prevent low-frequency

artifacts in the spectra.
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Filtering: Digital filters are applied to remove specific, known noise sources.

Notch Filters: Used to remove monochromatic noise from power lines (e.g., 50 Hz or 60

Hz and their harmonics).[7]

Bandpass Filters: Applied to isolate the frequency range of interest and remove high-

frequency noise. The cutoff frequencies of these filters are chosen to preserve the desired

signal while attenuating noise.[8][9]

Fourier Transform
The processed time-series data is transformed into the frequency domain to analyze the

spectral content of the electric and magnetic fields.

Methodology:

Fast Fourier Transform (FFT): The FFT algorithm is applied to each windowed and filtered

data segment to compute the complex-valued spectra of the Ex, Ey, Hx, Hy, and (if

measured) Hz components.

Cross-Spectra Calculation: The auto- and cross-power spectra of the different field

components are calculated. For example, the cross-power spectrum between Ex and Hx is

computed as the product of the spectrum of Ex and the complex conjugate of the spectrum

of Hx.

Transfer Function Estimation (Impedance Tensor)
The magnetotelluric impedance tensor (Z) and the tipper vector (T) are the key transfer

functions that relate the measured electromagnetic field components.

Methodology:

Robust Statistics: Robust regression techniques, such as M-estimation, are employed to

solve for the impedance tensor elements.[10][11][12] These methods are less sensitive to

outliers in the data compared to standard least-squares approaches, leading to more reliable

estimates of the transfer functions.[10][11][12] Robust methods down-weight the influence of

noisy data points, preventing them from skewing the results.[10][11][12]
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Remote Reference Processing: If remote reference data is available, it is used to remove

uncorrelated noise from the local measurements, significantly improving the quality of the

transfer function estimates.[1]

Impedance Tensor Calculation: The 2x2 impedance tensor, Z, is calculated in the frequency

domain using the following relationship:

where Ex and Ey are the electric field spectra, Hx and Hy are the magnetic field spectra, and

Zxx, Zxy, Zyx, and Zyy are the complex-valued elements of the impedance tensor.[13][14]

Tipper Calculation: The tipper vector, T, relates the vertical magnetic field component to the

horizontal magnetic field components:

where Hz is the vertical magnetic field spectrum and Tx and Ty are the components of the

tipper.

Data Quality Control
Ensuring the quality of the estimated transfer functions is crucial for a reliable geological

interpretation.

Methodology:

Coherence Analysis: The coherence between the electric and magnetic field components is

calculated. Coherence values close to 1 indicate a good linear relationship and high data

quality, while low coherence suggests the presence of noise. A common threshold for

acceptable coherence is > 0.7.[15]

Apparent Resistivity and Phase Curves: The impedance tensor elements are used to

calculate apparent resistivity and phase curves as a function of frequency. These curves are

visually inspected for smoothness and consistency between adjacent stations.

Error Bars: The statistical uncertainty of the apparent resistivity and phase values is

estimated and plotted as error bars. Large error bars indicate low data quality.

Table 2: Common Noise Sources in AMT Data and Mitigation Strategies[7][16][17]
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Noise Source Characteristics Mitigation Strategy

Power Lines
Monochromatic at 50/60 Hz

and its harmonics.
Notch filtering.

Cultural Noise (fences,

pipelines)

Can be broadband or have

specific frequency signatures.

Careful site selection, remote

reference processing.

Sferic Dead Band (1-5 kHz) Low natural signal strength.
Longer recording times, robust

processing.

Wind Noise
Mechanical vibration of

magnetometers.
Burying and securing sensors.

Instrument Noise
Inherent electronic noise of the

acquisition system.

Use of low-noise

instrumentation.

Inversion and Modeling
The final step in AMT data processing is to invert the transfer function data to create a model of

the subsurface electrical resistivity.

Methodology:

Dimensionality Analysis: The dimensionality of the subsurface (1D, 2D, or 3D) is assessed

using parameters derived from the impedance tensor.

2D/3D Inversion: For complex geological environments, 2D or 3D inversion algorithms are

used. These algorithms iteratively adjust a subsurface resistivity model until the calculated

response of the model matches the observed data to a specified tolerance.[18][19][20] The

inversion process aims to find a geologically plausible model that explains the measured

data.[18][19][20]

Model Interpretation: The resulting 2D or 3D resistivity model is interpreted in the context of

the known geology of the area to identify features of interest.

Visualization of the AMT Data Processing Workflow
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The following diagram illustrates the logical flow of the audio-magnetotelluric data processing

pipeline.
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Click to download full resolution via product page

Caption: Workflow for processing audio-magnetotelluric (AMT) data.

Conclusion
The successful application of the audio-magnetotelluric method relies on a systematic and

rigorous data processing workflow. By following the detailed protocols for data acquisition, time-

series processing, transfer function estimation, quality control, and inversion, researchers can

significantly enhance the reliability and interpretability of their AMT results. The use of robust

statistical methods and, where possible, remote reference techniques is highly recommended

to mitigate the effects of noise and produce accurate subsurface resistivity models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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